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CAS No.: 92522-33-3

Cat. No.: B14356627

Get Quote

For Researchers, Scientists, and Materials Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

the lanthanum-nickel (La-Ni) binary alloy system. The La-Ni system is of significant scientific

and industrial interest, primarily due to the exceptional hydrogen storage capabilities of

compounds like LaNi₅. A thorough understanding of the system's thermodynamics is critical for

the synthesis, optimization, and application of these advanced materials. This document

summarizes key thermodynamic data, outlines experimental methodologies for their

determination, and presents logical and experimental workflows.

Thermodynamic Data of La-Ni Intermetallic
Compounds
The La-Ni system is characterized by the formation of several stable intermetallic compounds.

The thermodynamic stability of these phases is crucial for predicting their behavior during

synthesis and application. The standard enthalpies of formation (ΔfH°), a key measure of

compound stability, have been determined experimentally for several La-Ni intermetallics.
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Table 1: Standard Enthalpies of Formation of La-Ni Intermetallic Compounds at 298.15 K

Compound ΔfH° (kJ·mol⁻¹) Reference

La₃Ni -52.4 [1]

LaNi -49.6 [1]

LaNi₅ -157.8 [1]

Note: The values represent the standard molar enthalpies of formation.

In addition to formation enthalpies, the standard entropies of key compounds, particularly those

involved in hydrogen storage systems, have been measured. These values are essential for

calculating Gibbs free energy and predicting reaction spontaneity under various conditions.

Table 2: Standard Entropies of LaNi₅ and its Hydrides at 298.15 K

Compound S° (J·K⁻¹·mol⁻¹) Reference

LaNi₅ 209.9 ± 0.5 [2]

α-LaNi₅H₀.₃₆ 214.1 ± 0.5 [2]

β-LaNi₅H₆.₃₉ 271.7 ± 0.7 [2]

The La-Ni Phase Diagram and Intermetallic
Relationships
The phase diagram of the La-Ni system reveals the existence of at least eight intermetallic

compounds: La₃Ni, La₇Ni₃, LaNi, La₂Ni₃, LaNi₂, LaNi₃, La₂Ni₇, and LaNi₅.[3] The relationships

between these compounds dictate the microstructures and properties of La-Ni alloys. The

formation of these compounds is a result of specific thermodynamic driving forces at different

compositions and temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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